Cas no 2197572-13-5 (N-methyl-N-(oxan-3-yl)-4-(prop-2-enamido)benzamide)

• Product Name: N-methyl-N-(oxan-3-yl)-4-(prop-2-enamido)benzamide
• CAS No: 2197572-13-5
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 6572222
• PubChem ID: 154798759
• Update Time: 2025-07-17

N-methyl-N-(oxan-3-yl)-4-(prop-2-enamido)benzamide Chemical and Physical Properties

Names and Identifiers

• 2197572-13-5
• EN300-26585201
• N-methyl-N-(oxan-3-yl)-4-(prop-2-enamido)benzamide
• Z2151320835
• N-Methyl-N-(oxan-3-yl)-4-(prop-2-enoylamino)benzamide

• Inchi： 1S/C16H20N2O3/c1-3-15(19)17-13-8-6-12(7-9-13)16(20)18(2)14-5-4-10-21-11-14/h3,6-9,14H,1,4-5,10-11H2,2H3,(H,17,19)
• InChI Key： GWVMAMPFAAAYJC-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)N(C(C1C=CC(=CC=1)NC(C=C)=O)=O)C

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Additional information on N-methyl-N-(oxan-3-yl)-4-(prop-2-enamido)benzamide

Introduction to N-methyl-N-(oxan-3-yl)-4-(prop-2-enamido)benzamide (CAS No. 2197572-13-5)

N-methyl-N-(oxan-3-yl)-4-(prop-2-enamido)benzamide (CAS No. 2197572-13-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amides and is characterized by its benzamide core, which is substituted with a propenamido group and a morpholine ring. The combination of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various drug development initiatives.

The molecular structure of N-methyl-N-(oxan-3-yl)-4-(prop-2-enamido)benzamide consists of a benzene ring attached to an amide group, which is further substituted with a propenamido moiety and a morpholine ring. The presence of the morpholine ring introduces hydrophilic characteristics, enhancing the compound's solubility in aqueous environments. The propenamido group adds conjugation and potentially influences the compound's reactivity and binding properties. These structural elements collectively contribute to the compound's pharmacological profile, making it an attractive target for further investigation.

Recent studies have explored the pharmacological properties of N-methyl-N-(oxan-3-yl)-4-(prop-2-enamido)benzamide. One notable area of research is its potential as an antimicrobial agent. Preliminary in vitro studies have demonstrated that this compound exhibits significant antibacterial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This makes it a promising candidate for the development of novel antibiotics, particularly in light of the growing global challenge of antibiotic resistance.

In addition to its antimicrobial properties, N-methyl-N-(oxan-3-yl)-4-(prop-2-enamido)benzamide has also shown potential as an anti-inflammatory agent. In vitro assays have revealed that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-methyl-N-(oxan-3-yl)-4-(prop-2-enamido)benzamide have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral or injectable therapeutic agent. The compound's high bioavailability and low toxicity in preclinical models further support its suitability for clinical development.

Another area of interest is the neuroprotective potential of N-methyl-N-(oxan-3-yl)-4-(prop-2-enamido)benzamide. Research has indicated that it can protect neuronal cells from oxidative stress and neurotoxicity, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these effects are still under investigation, but they likely involve modulation of oxidative stress pathways and neuroinflammatory responses.

The synthesis of N-methyl-N-(oxan-3-yl)-4-(prop-2-enamido)benzamide has been optimized to ensure high yield and purity. Common synthetic routes involve coupling reactions between appropriate amine and acid chloride intermediates, followed by functional group modifications to introduce the propenamido and morpholine moieties. These synthetic methods are scalable and can be adapted for large-scale production, making the compound accessible for both research and commercial purposes.

In conclusion, N-methyl-N-(oxan-3-yl)-4-(prop-2-enamido)benzamide (CAS No. 2197572-13-5) is a versatile compound with a range of potential therapeutic applications. Its unique molecular structure endows it with antimicrobial, anti-inflammatory, and neuroprotective properties, making it a valuable target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound holds promise for addressing unmet medical needs in various disease areas.